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Compound of Interest

Compound Name: 5-Norbornene-2-carboxaldehyde

Cat. No.: B046079 Get Quote

An In-depth Technical Guide to 5-Norbornene-2-carboxaldehyde for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of 5-Norbornene-2-carboxaldehyde
(CAS No. 5453-80-5), a versatile bicyclic organic compound. It is intended for researchers,

scientists, and professionals in drug development who are interested in the procurement and

application of this chemical. This document outlines its chemical properties, commercial

availability, and a detailed experimental protocol for its synthesis.

Chemical Properties and Applications
5-Norbornene-2-carboxaldehyde, also known as Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde,

is a colorless to pale yellow liquid. Its unique strained bicyclic structure, featuring a norbornene

ring system with a reactive aldehyde functional group, makes it a valuable intermediate in

organic synthesis. The compound's reactivity is of significant interest in the synthesis of fine

chemicals, pharmaceutical intermediates, and polymers. Notably, it has been utilized in the

transition metal-catalyzed synthesis of norbornene-derived homopolymers.[1][2] The

norbornene scaffold itself is a promising structure in medicinal chemistry, with applications in

cancer treatment research.[3]

Commercial Suppliers
A variety of chemical suppliers offer 5-Norbornene-2-carboxaldehyde, typically as a mixture

of endo and exo isomers. The purity levels are generally around 95% or higher. The following
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table summarizes the offerings from several prominent commercial suppliers. Please note that

pricing and availability are subject to change and may require logging into the supplier's

website or requesting a quote.

Supplier Purity Available Quantities

TCI America >95.0% (GC) Inquire for bulk quantities.[4]

Thermo Scientific Chemicals

(Fisher Scientific)
95% (mixture of endo and exo) 5 g, 25 g, 100 g.[5][6][7]

Sigma-Aldrich 95% Inquire for available quantities.

Pharmaffiliates High Purity
Inquire for price and

availability.[8]

Oakwood Chemical 95% 250 mg, 1 g, 5 g, 25 g.[9]

Conier Chem & Pharma

Limited (via ECHEMI)
Not specified Inquire for latest price.[10]

Valin Cosmetics Private

Limited (via IndiaMART)
98% Minimum order of 25 kgs.[11]

Chongqing Chemdad (via

ECHEMI)
99.00% Inquire for business.[12]

Experimental Protocol: Synthesis of 5-Norbornene-
2-carboxaldehyde via Diels-Alder Reaction
The primary route for synthesizing 5-Norbornene-2-carboxaldehyde is the Diels-Alder

reaction between cyclopentadiene and acrolein.[13] This cycloaddition reaction is a classic

method for forming six-membered rings.

Materials:

Dicyclopentadiene

Acrolein (inhibitor-free)
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Hydroquinone (as a polymerization inhibitor)

Toluene (or other suitable solvent)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask

Distillation apparatus

Reflux condenser

Addition funnel

Magnetic stirrer and stir bar

Ice bath

Procedure:

Cracking of Dicyclopentadiene: Dicyclopentadiene is the dimer of cyclopentadiene and must

be "cracked" to yield the monomer. This is achieved by heating dicyclopentadiene to its

boiling point (around 170 °C). The lower-boiling cyclopentadiene monomer (b.p. 41 °C) is

then collected by fractional distillation. This freshly distilled cyclopentadiene should be used

immediately as it will dimerize over time.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, reflux condenser,

and an addition funnel, dissolve acrolein and a small amount of hydroquinone in a suitable

solvent like toluene. Cool the flask in an ice bath.

Diels-Alder Reaction: Slowly add the freshly cracked cyclopentadiene to the acrolein solution

from the addition funnel with continuous stirring. The reaction is exothermic, so the addition

rate should be controlled to maintain a low temperature.

Reaction Completion: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and continue stirring for several hours to ensure the reaction

goes to completion.
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Workup:

Wash the reaction mixture with water to remove any unreacted acrolein.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

resulting crude product can be purified by vacuum distillation to yield 5-Norbornene-2-
carboxaldehyde as a mixture of endo and exo isomers.

Visualization of the Synthesis Pathway
The following diagram illustrates the Diels-Alder reaction for the synthesis of 5-Norbornene-2-
carboxaldehyde.

Diels-Alder Synthesis of 5-Norbornene-2-carboxaldehyde

Product

Cyclopentadiene

5-Norbornene-2-carboxaldehyde
(endo and exo mixture)

Acrolein

Click to download full resolution via product page

Caption: Diels-Alder reaction pathway for the synthesis of 5-Norbornene-2-carboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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